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Compound of Interest

Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 1-Iodooctadecane. The information

herein is compiled from various safety data sheets and chemical databases to ensure a

thorough understanding of its potential hazards. This document is intended to support risk

assessment and safe handling practices in a laboratory or industrial setting.

GHS Hazard Classification
1-Iodooctadecane has been classified under the GHS framework as an irritant. The

classification is based on its potential to cause skin irritation, serious eye irritation, and

respiratory tract irritation.
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GHS
Classification

Hazard
Category

Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 Irritant Warning

H315: Causes

skin irritation[1]

[2][3][4]

Serious Eye

Damage/Eye

Irritation

Category 2A Irritant Warning

H319: Causes

serious eye

irritation[1][2][3]

[4]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Irritant Warning

H335: May

cause respiratory

irritation[1][2][3]

[4]

Precautionary Statements
A comprehensive set of precautionary statements has been assigned to 1-Iodooctadecane to

minimize risks associated with its handling and use. These are categorized into prevention,

response, storage, and disposal.
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Type P-Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][4]

Prevention P264
Wash skin thoroughly after

handling.[5]

Prevention P271
Use only outdoors or in a well-

ventilated area.[2][5]

Prevention P280
Wear protective gloves/eye

protection/face protection.[2][5]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[2][5]

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][5]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][4]

Response P312

Call a POISON

CENTER/doctor if you feel

unwell.[6]

Response P332 + P313
If skin irritation occurs: Get

medical advice/attention.

Response P337 + P313
If eye irritation persists: Get

medical advice/attention.

Response P362 + P364
Take off contaminated clothing

and wash it before reuse.[2][5]

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.[2][5]

Storage P405 Store locked up.[2][5]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][5]

Physicochemical Properties
The following table summarizes key physicochemical data for 1-Iodooctadecane.

Property Value

Molecular Formula C18H37I[1]

Molecular Weight 380.39 g/mol [4][7]

Appearance
Light yellow paste or pale yellow crystalline

solid[3][8]

Melting Point 33-35 °C[3][8]

Boiling Point 194-197 °C at 2 mmHg[8]

Flash Point 110 °C (closed cup)[5][7]

Density 1.104 g/cm³[5][8]

Experimental Protocols for Hazard Determination
The GHS classification of 1-Iodooctadecane is based on data derived from standardized

experimental protocols. While specific studies on this compound are not publicly detailed, the

following sections describe the standard methodologies referenced by regulatory bodies like

the OECD and EPA for determining skin and eye irritation, and specific target organ toxicity.

Skin Irritation Testing
The potential for a substance to cause skin irritation is typically assessed using methods

outlined in OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test
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Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[4][9]

In Vivo Rabbit Test (based on OECD TG 404):

Animal Model: Healthy, young adult albino rabbits are used.

Test Substance Application: A small patch of the animal's fur is clipped. 0.5 mL (for liquids) or

0.5 g (for solids) of the test substance is applied to the clipped skin. The patch is then

covered with a gauze dressing.

Exposure Duration: The substance is typically left in contact with the skin for 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours after removal).

Scoring: The severity of the skin reactions is scored on a numerical scale. The mean scores

for erythema and edema are calculated to determine the irritation category.

In Vitro Reconstructed Human Epidermis (RhE) Test (based on OECD TG 439):

Test System: A three-dimensional human epidermis model that mimics the properties of

human skin is used.

Test Substance Application: The test substance is applied directly to the surface of the RhE

tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period,

followed by a post-exposure incubation period.

Viability Assessment: Cell viability is determined using a quantitative method, such as the

MTT assay, which measures mitochondrial activity.

Classification: A substance is classified as a skin irritant (Category 2) if the cell viability is

reduced below a certain threshold (typically ≤ 50%) compared to a negative control.[7]

Eye Irritation Testing
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The potential for a substance to cause serious eye irritation is evaluated using protocols such

as OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

In Vivo Rabbit Test (based on OECD TG 405):

Animal Model: Healthy, young adult albino rabbits are used.

Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids or

0.1 g for solids) is instilled into the conjunctival sac of one eye of the rabbit. The other eye

serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. Observations may be extended to 21 days to assess the reversibility of effects.

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are

scored using a standardized system. The scores are used to classify the substance's eye

irritation potential.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)
The classification for respiratory tract irritation (STOT-SE Category 3) is primarily based on

human data, but animal data can also be used. Standardized test guidelines, such as OECD

Test Guideline 436 (Acute Inhalation Toxicity), can provide evidence of respiratory tract

irritation.

General Approach:

Evidence from Humans: Reports of respiratory irritation from occupational or accidental

exposure, such as coughing, sore throat, or breathing difficulties, are primary sources for

classification.

Animal Studies: Inhalation toxicity studies in animals can provide evidence of respiratory

irritation. Observations include clinical signs of respiratory distress and histopathological

examination of the respiratory tract for signs of inflammation or damage.
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Weight of Evidence: The classification is typically based on a weight of evidence approach,

considering all available human and animal data.

Visualizations
GHS Classification Workflow
The following diagram illustrates the general workflow for classifying a chemical substance

according to GHS criteria.
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Caption: General workflow for GHS hazard classification of a chemical.

Experimental Workflow for In Vitro Skin Irritation Test
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The diagram below outlines the key steps in the Reconstructed Human Epidermis (RhE) test

for skin irritation.

Start:
Reconstructed Human
Epidermis (RhE) Tissue

Pre-incubation Topical Application
of 1-Iodooctadecane

Exposure Period
(e.g., 60 min) Rinse and Blot Dry

Post-exposure
Incubation

(e.g., 42 hours)

MTT Assay
(Measure Mitochondrial Activity)

Data Analysis:
Calculate % Cell Viability Classification

Irritant (Cat 2)
(Viability <= 50%)

Non-Irritant
(Viability > 50%)

Click to download full resolution via product page

Caption: Workflow for an in vitro skin irritation test using an RhE model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330385#ghs-hazard-classification-for-1-
iodooctadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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